Cas no 2145996-50-3 ((9H-fluoren-9-yl)methyl N-(2-bromoprop-2-en-1-yl)carbamate)

• Product Name: (9H-fluoren-9-yl)methyl N-(2-bromoprop-2-en-1-yl)carbamate
• CAS No: 2145996-50-3
• MF: C₁₈H₁₆BrNO₂
• MW: 358.229144096375
• CID: 5562368
• PubChem ID: 165998775
• Update Time: 2025-05-23

(9H-fluoren-9-yl)methyl N-(2-bromoprop-2-en-1-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-37396552
• (9H-fluoren-9-yl)methyl N-(2-bromoprop-2-en-1-yl)carbamate
• 2145996-50-3

• Inchi： 1S/C18H16BrNO2/c1-12(19)10-20-18(21)22-11-17-15-8-4-2-6-13(15)14-7-3-5-9-16(14)17/h2-9,17H,1,10-11H2,(H,20,21)
• InChI Key： DSUOQXZPIOTOJM-UHFFFAOYSA-N
• SMILES： BrC(=C)CNC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 357.03644g/mol
• Monoisotopic Mass: 357.03644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 38.3Ų

Additional information on (9H-fluoren-9-yl)methyl N-(2-bromoprop-2-en-1-yl)carbamate

Chemical Profile of (9H-fluoren-9-yl)methyl N-(2-bromoprop-2-en-1-yl)carbamate (CAS No: 2145996-50-3)

The compound (9H-fluoren-9-yl)methyl N-(2-bromoprop-2-en-1-yl)carbamate (CAS No: 2145996-50-3) is a highly specialized organic compound with significant applications in modern chemical synthesis and materials science. This compound, often referred to as a fluorenylmethyloxycarbonyl (Fmoc) derivative, plays a pivotal role in peptide synthesis and other advanced chemical processes due to its unique structural properties and reactivity.

The structure of this compound is characterized by a fluorenyl group attached to a carbamate moiety, which is further substituted with a brominated allyl group. This combination of functional groups makes it an ideal candidate for various chemical transformations, including nucleophilic substitutions and additions. Recent studies have highlighted its utility in the synthesis of bioactive molecules, where its stability under mild reaction conditions is particularly advantageous.

One of the most notable advancements involving this compound is its application in the development of novel drug delivery systems. Researchers have leveraged its ability to form stable amide bonds under specific conditions to create biocompatible polymers for targeted drug delivery. These polymers exhibit excellent biodegradability and controlled release profiles, making them promising candidates for use in cancer therapy and other medical applications.

In addition to its role in materials science, (9H-fluoren-9-yl)methyl N-(2-bromoprop-2-en-1-yl)carbamate has also been explored in the field of catalysis. Its ability to act as a ligand in transition metal-catalyzed reactions has opened new avenues for asymmetric synthesis, enabling the production of enantiomerically enriched compounds with high efficiency.

The synthesis of this compound typically involves multi-step processes that require precise control over reaction conditions. Recent innovations in catalytic methods have significantly improved the yield and purity of this compound, making it more accessible for large-scale applications. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to facilitate the construction of the fluorenyl core with high fidelity.

From an environmental standpoint, the development of sustainable synthetic routes for (9H-fluoren-9-yl)methyl N-(2-bromoprop-2-en-1-yl)carbamate has gained considerable attention. Researchers are actively exploring green chemistry approaches, such as the use of renewable feedstocks and energy-efficient reaction conditions, to minimize the environmental footprint associated with its production.

In conclusion, (9H-fluoren-9-yl)methyl N-(2-bromoprop-2-en-1-yllcarbamate (CAS No: 2145996–50–3) stands as a testament to the ingenuity of modern chemical research. Its versatile structure and diverse applications continue to drive innovation across multiple disciplines, ensuring its relevance in both academic and industrial settings for years to come.